Cas no 5153-65-1 (2-methyl-N'-(2-oxo-2H-indol-3-yl)benzohydrazide)

• Product Name: 2-methyl-N'-(2-oxo-2H-indol-3-yl)benzohydrazide
• CAS No: 5153-65-1
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 1575700
• PubChem ID: 748654
• Update Time: 2025-04-21

2-methyl-N'-(2-oxo-2H-indol-3-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N'-(2-oxo-2H-indol-3-yl)benzohydrazide
• benzoic acid, 2-methyl-, 2-[(3E)-1,2-dihydro-2-oxo-3H-indol-3-ylidene]hydrazide
• 2-METHYL-N'-[(3Z)-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE]BENZOHYDRAZIDE
• AKOS001611487
• AN-329/09001020
• AKOS030658224
• AKOS000484969
• 5153-65-1
• 2-methyl-N'-(2-oxoindol-3-yl)benzohydrazide
• SCHEMBL3192739
• STK052729
• 2-methyl-N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• 2-methyl-N'-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• 2-Methyl-N-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzene-1-carbohydrazonic acid
• DTXSID30965855
• N-[(2-hydroxy-1H-indol-3-yl)imino]-2-methylbenzamide
• Z50097168
• 2-methyl-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• SCHEMBL15347083

• Inchi： 1S/C16H13N3O2/c1-10-6-2-3-7-11(10)15(20)19-18-14-12-8-4-5-9-13(12)17-16(14)21/h2-9,17,21H,1H3/b19-18+
• InChI Key： URNLNAOVTYRRPI-VHEBQXMUSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 279.10089
• Monoisotopic Mass: 279.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6
• XLogP3: 4

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.669
• PSA: 71.09